Cas no 251106-30-6 (Piperazine,1-(1H-benzimidazol-5-ylcarbonyl)-4-[(2E)-3-phenyl-2-propenyl]-)

• Product Name: Piperazine,1-(1H-benzimidazol-5-ylcarbonyl)-4-[(2E)-3-phenyl-2-propenyl]-
• CAS No: 251106-30-6
• MF: C₂₁H₂₂N₄O
• MW: 346.425584316254
• CID: 1420593
• PubChem ID: 2095207
• Update Time: 2025-06-08

Piperazine,1-(1H-benzimidazol-5-ylcarbonyl)-4-[(2E)-3-phenyl-2-propenyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(1H-benzimidazol-5-ylcarbonyl)-4-[(2E)-3-phenyl-2-propenyl]-
• (E)-(1H-Benzo[d]imidazol-5-yl)(4-cinnamylpiperazin-1-yl)methanone
• G63215
• (1H-benzo[d]imidazol-5-yl)(4-cinnamylpiperazin-1-yl)methanone
• SCHEMBL1062805
• WAY-630998
• 251106-30-6
• HY-148433
• SpdSyn binder-1
• HMS1727M08
• Z26716887
• CS-0626389
• AKOS027597335
• CHEMBL450496
• 3H-benzimidazol-5-yl-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]methanone

• Inchi： 1S/C21H22N4O/c26-21(18-8-9-19-20(15-18)23-16-22-19)25-13-11-24(12-14-25)10-4-7-17-5-2-1-3-6-17/h1-9,15-16H,10-14H2,(H,22,23)/b7-4+
• InChI Key： OHZGXXXQMBAXGH-QPJJXVBHSA-N
• SMILES： O=C(C1=CC=C2C(=C1)NC=N2)N1CCN(C/C=C/C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 346.17936134g/mol
• Monoisotopic Mass: 346.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.2Ų

Additional information on Piperazine,1-(1H-benzimidazol-5-ylcarbonyl)-4-[(2E)-3-phenyl-2-propenyl]-

Chemical Profile of Piperazine,1-(1H-benzimidazol-5-ylcarbonyl)-4-[(2E)-3-phenyl-2-propenyl]- and CAS No. 251106-30-6

Piperazine,1-(1H-benzimidazol-5-ylcarbonyl)-4-[(2E)-3-phenyl-2-propenyl]-, identified by its Chemical Abstracts Service (CAS) number 251106-30-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a confluence of structural complexity and potential biological activity, making it a subject of intense research interest. The compound’s unique framework, integrating a piperazine moiety with a benzimidazole carboxamide group and an allyl phenyl substituent, positions it as a versatile scaffold for drug discovery initiatives.

The structural composition of this compound is pivotal to its pharmacological profile. The piperazine ring is well-documented for its role in enhancing the solubility and bioavailability of pharmaceutical agents, while also serving as a key pharmacophore in numerous therapeutic classes. In contrast, the benzimidazole moiety is renowned for its broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the (2E)-3-phenyl-2-propenyl group introduces additional functional diversity, potentially influencing both the metabolic stability and target interaction affinity of the molecule.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, which has been instrumental in evaluating the potential of compounds like Piperazine,1-(1H-benzimidazol-5-ylcarbonyl)-4-[(2E)-3-phenyl-2-propenyl]-. Studies utilizing molecular docking techniques have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. Specifically, preliminary virtual screening experiments indicate that it could interfere with the activity of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins—mediators of pain and inflammation.

In parallel, experimental investigations have begun to unravel the pharmacokinetic behavior of this compound. Initial pharmacokinetic studies in preclinical models have revealed promising oral bioavailability and moderate metabolic clearance rates. These findings are particularly encouraging, as they suggest that the molecule could be developed into a viable therapeutic agent with reasonable dosing regimens. Furthermore, the compound’s stability under various physiological conditions has been assessed through spectroscopic and chromatographic analyses, reinforcing its suitability for further development.

The synthesis of Piperazine,1-(1H-benzimidazol-5-ylcarbonyl)-4-[(2E)-3-phenyl-2-propenyl]- presents an intriguing challenge due to its multi-step construction involving both heterocyclic chemistry and aliphatic functionalization. Researchers have employed advanced synthetic methodologies to achieve high yields and purity levels necessary for pharmaceutical applications. Among these approaches, transition-metal-catalyzed cross-coupling reactions have proven particularly effective in forming the key carbon-carbon bonds within the molecular framework. Such methodologies not only enhance synthetic efficiency but also allow for greater control over regioselectivity—a critical factor in constructing complex molecules like this one.

The potential therapeutic applications of this compound are broad and multifaceted. Given its structural motifs, it may serve as a lead compound for developing treatments against neurological disorders characterized by abnormal neurotransmitter signaling. Additionally, its interaction with benzimidazole-based receptors has raised speculation about its utility in addressing certain infectious diseases caused by pathogenic organisms that rely on benzimidazole-like structures for their viability.

As research progresses, interdisciplinary collaborations between synthetic chemists and biologists will be essential to fully realize the therapeutic potential of Piperazine,1-(1H-benzimidazol-5-ylcarbonyl)-4-[(2E)-3-phenyl-2-propenyl]-. Integrating high-throughput screening technologies with structure-based drug design will accelerate the identification of optimized derivatives with enhanced efficacy and reduced side effects. Moreover, exploring novel delivery systems—such as nanotechnology-based formulations—could further augment the compound’s pharmacological profile by improving target specificity and tissue penetration.

The regulatory landscape surrounding new chemical entities like this one is also evolving to accommodate innovative drug development paradigms. Regulatory agencies now recognize the value of adaptive clinical trial designs that allow for rapid iteration based on early-phase data. This flexibility is particularly beneficial for compounds such as Piperazine,1-(1H-benzimidazol-5-ylcarbonyl)-4-[(2E)-3-phenyl-2-propenyl]-, which may require multiple iterations before achieving optimal therapeutic parameters.

In conclusion,Piperazine,1-(1H-benzimidazol-5-ylcarbonyl)-4-[ (2E)-3 -phenyl - 2 - propenyl ] - represents a compelling example of how structural innovation can drive advancements in drug discovery. Its unique combination of pharmacophoric elements positions it as a promising candidate for further exploration across multiple therapeutic domains. As scientific methodologies continue to advance at an accelerated pace,CAS No 251106 - 30 - 6 will serve as a cornerstone for future investigations into novel pharmacological interventions.